BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical properties of 2-(4-Chlorophenyl)-2-
fluoroethan-1-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-(4-Chlorophenyl)-2-fluoroethan-
Compound Name:

1-amine
CAS No.: 794472-16-5
Cat. No.: B1473592
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An In-Depth Technical Guide to the Chemical Properties of 2-(4-Chlorophenyl)-2-fluoroethan-
1-amine

Abstract

This technical guide provides a comprehensive analysis of the chemical properties, synthesis,
and reactivity of 2-(4-Chlorophenyl)-2-fluoroethan-1-amine. As a fluorinated and chlorinated
phenethylamine derivative, this compound serves as a critical building block and is of
significant interest to researchers in medicinal chemistry and drug development. Its structural
motifs are present in various biologically active molecules, and understanding its chemical
behavior is paramount for its effective utilization. This document delves into its spectroscopic
signature, plausible synthetic routes, key chemical transformations, and its role as a relevant
impurity in pharmaceutical manufacturing, such as in the synthesis of the kinase inhibitor
Encorafenib. The insights provided herein are intended to equip researchers, scientists, and
drug development professionals with the necessary knowledge for its handling,
characterization, and strategic application.
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Molecular Identity and Physicochemical Properties
Chemical Structure and Identifiers

2-(4-Chlorophenyl)-2-fluoroethan-1-amine is a primary amine featuring a stereocenter at the
benzylic carbon, which is substituted with both a fluorine atom and a 4-chlorophenyl group.
This unique substitution pattern significantly influences its chemical and biological properties.

IUPAC Name: 2-(4-chlorophenyl)-2-fluoroethan-1-amine

CAS Number: 1269440-39-6 (Note: This CAS number is associated with the structure, which
is also identified as an impurity of Encorafenib[1][2]).

Molecular Formula: CsHoCIFN][3]

Molecular Weight: 173.61 g/mol [4]

Physicochemical Data Summary

The physicochemical properties of a molecule are fundamental to predicting its behavior in
both chemical reactions and biological systems. The introduction of halogen atoms has a
profound effect on lipophilicity, acidity/basicity, and metabolic stability. Below is a summary of
key properties, including predicted values where experimental data is not publicly available.
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Property Value / Predicted Value Rationale and Significance
Molecular Weight 173.61 g/mol FOL.md.atlona.I forall _
stoichiometric calculations.
Indicates moderate lipophilicity,
suggesting reasonable
XlogP (Predicted) 1.8 solubility in both organic
solvents and potential for
membrane permeability.[3]
The primary amine group's
basicity is slightly reduced by
the electron-withdrawing
effects of the nearby fluorine
pKa (Predicted) ~9.0-95 ]
and chlorophenyl groups. This
value is critical for salt
formation, purification, and
formulation.
Expected to be an oil or low-
melting solid at room Physical state is crucial for
Appearance temperature. The handling, storage, and reaction
hydrochloride salt is typically a  setup.
crystalline solid.[5]
Expected to be soluble in
common organic solvents
(e.g., Methanol, DMSO, Solubility dictates the choice of
Solubility DichIorome-zthane).-The sol\-/(-ants- for reactions, |
hydrochloride salt is expected purification, and analytical
to have higher solubility in method development.
polar protic solvents like water
and ethanol.[2][5]
Not available. Expected to be
high due to hydrogen bonding o
Boiling Point capabilities; distillation would important for purification and

likely be performed under high

vacuum.

assessing thermal stability.
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Synthesis and Purification

The synthesis of chiral fluorinated amines is a non-trivial process that requires careful selection
of reagents and reaction conditions to control both chemoselectivity and stereoselectivity.

Proposed Synthetic Workflow

A logical and common approach to synthesizing (3-fluoroamines is through the reductive
amination of a corresponding a-fluoroketone. This multi-step process offers a reliable pathway
to the target molecule.

Synthetic Pathway

2-Bromo-1-(4-chlorophenyl)ethan-1-one

e.g., AgF, Pyridinium poly(hydrogen fluoride)

Fluorination

(1-(4-Ch|orophenyl)-2-ﬂuoroethan-l-on%

H3 source (e.g., NH40Ac)
Reducing agent (e.g., NaBH3CN)

(Reductive AminatiorD

2-(4-Chlorophenyl)-2-fluoroethan-1-amine

Click to download full resolution via product page
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Caption: Proposed synthetic workflow for 2-(4-Chlorophenyl)-2-fluoroethan-1-amine.

lllustrative Synthetic Protocol: Reductive Amination

This protocol is an illustrative example based on established chemical principles for the
synthesis of primary amines from ketones.[5]

Objective: To synthesize 2-(4-Chlorophenyl)-2-fluoroethan-1-amine from 1-(4-
chlorophenyl)-2-fluoroethan-1-one.

Materials:

1-(4-chlorophenyl)-2-fluoroethan-1-one (1.0 eq)

o Ammonium acetate (10.0 eq)

e Sodium cyanoborohydride (NaBHsCN) (1.5 eq)

e Anhydrous Methanol (MeOH)

¢ Dichloromethane (DCM)

o Saturated sodium bicarbonate (NaHCOs3) solution
o Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask, magnetic stirrer, condenser
Methodology:

o Reaction Setup: In a round-bottom flask, dissolve 1-(4-chlorophenyl)-2-fluoroethan-1-one
(1.0 eq) and ammonium acetate (10.0 eq) in anhydrous methanol.

o Causality: Ammonium acetate serves as the ammonia source. The large excess drives the
equilibrium towards the formation of the intermediate imine. Methanol is a suitable polar
solvent for all reactants.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1473592/docs?utm_src=pdf-body#chemical-properties-of-2-4-chlorophenyl-2-fluoroethan-1-amine
https://www.benchchem.com/product/b1390210
https://www.benchchem.com/product/b1473592/docs?utm_src=pdf-body#chemical-properties-of-2-4-chlorophenyl-2-fluoroethan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Imine Formation: Stir the mixture at room temperature for 1-2 hours. The progress of imine
formation can be monitored by TLC or LC-MS.

Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium
cyanoborohydride (1.5 eq) portion-wise over 15 minutes.

o Causality: NaBHsCN is a mild reducing agent that selectively reduces the iminium ion in
the presence of the ketone, minimizing side reactions. The reaction is performed at a
lower temperature to control the reaction rate and improve selectivity.

Reaction Completion: Allow the reaction to warm to room temperature and stir overnight.
Monitor the reaction for the disappearance of the imine intermediate.

Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced
pressure. Partition the remaining aqueous residue between DCM and saturated NaHCOs

solution.

o Causality: The aqueous workup removes inorganic salts. The basic NaHCOs solution
neutralizes any remaining acid and ensures the product is in its free amine form, which is
more soluble in organic solvents.

Extraction and Drying: Separate the organic layer. Extract the aqueous layer twice more with
DCM. Combine the organic layers, wash with brine, and dry over anhydrous MgSOea.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to
yield the crude product. The crude amine can be purified by silica gel column
chromatography using a gradient of methanol in dichloromethane.

Spectroscopic and Analytical Characterization

Accurate structural elucidation is critical. The combination of NMR, MS, and IR spectroscopy
provides a definitive fingerprint of the molecule.
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Technique

Expected Observations and
Interpretations

1H NMR

Aromatic Region (0 ~7.4 ppm): Two doublets
showing an AA'BB' splitting pattern,
characteristic of a 1,4-disubstituted benzene
ring. Benzylic Proton (CH-F, 8 ~5.0-5.5 ppm): A
doublet of triplets (dt) due to coupling with the
fluorine atom (large J-coupling, ~45-50 Hz) and
the adjacent CHz group (smaller J-coupling, ~6-
8 Hz). Methylene Protons (CHz-N, & ~3.0-3.5
ppm): A complex multiplet due to coupling with
the benzylic proton. Amine Protons (NHz, &
~1.5-2.5 ppm): A broad singlet that is

exchangeable with D20.

13C NMR

Aromatic Carbons: Four distinct signals in the
aromatic region (6 ~120-140 ppm). Benzylic
Carbon (C-F, d ~90-95 ppm): A doublet with a
large *fJCF coupling constant (~170-180 Hz).
Methylene Carbon (C-N, & ~45-50 ppm): A
doublet with a smaller 2JCF coupling constant
(~20-25 Hz).

19F NMR

A single resonance appearing as a doublet of
triplets due to coupling with the benzylic proton

(*H) and the methylene protons (*H).

Mass Spec. (El or ESI+)

Molecular lon (M*) or [M+H]*: A characteristic
pair of peaks at m/z 173/175 or 174/176,
respectively, in a ~3:1 ratio, confirming the
presence of one chlorine atom.[3] Key
Fragment: Loss of the amine group (CHz2NHz) is

a likely fragmentation pathway.

IR Spectroscopy

N-H Stretch (Primary Amine): Two characteristic
sharp bands in the 3400-3250 cm~! region.[6]
N-H Bend: A band in the 1650-1580 cm~1
region.[6] C-N Stretch: A band in the 1250-1020
cm~1 region for the aliphatic C-N bond.[6] C-F
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Stretch: A strong band typically in the 1100-1000
cm~1 region. Aromatic C=C Stretch: Bands in
the 1600-1450 cm~1 region. C-ClI Stretch: A
band in the 800-600 cm~1 region.

Chemical Reactivity and Stability

The reactivity of 2-(4-Chlorophenyl)-2-fluoroethan-1-amine is dominated by the nucleophilic
and basic nature of its primary amine group.

Reactivity of the Primary Amine

The lone pair of electrons on the nitrogen atom dictates the compound's role as a nucleophile
in a variety of important chemical transformations.

Key Reactions

2-(4-Chlorophenyl)-2-fluoroethan-1-amine

(R-NH2)

+ Aldehyde/Ketone (R'R"C=0)
[Acid Catalyst]

Ammonium Salt Amide Sulfonamide Imine (Schiff Base)
(R-NHs* X-) (R-NH-CORY) (R-NH-SO2R) (R-N=CR'R")

+ Acid (HX) (+ Acyl Chloride (R'COCI) + Sulfonyl Chloride (R'SO2ClI)

Click to download full resolution via product page
Caption: Key reactions involving the primary amine group.

e Salt Formation: As a base, it readily reacts with both inorganic and organic acids to form the
corresponding ammonium salts. This is a fundamental reaction for purification (e.g.,
crystallization of the hydrochloride salt) and formulation.
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e N-Acylation: The amine acts as a nucleophile, reacting with acylating agents like acyl
chlorides or anhydrides in the presence of a base to form stable amide bonds.

o N-Sulfonylation: In a similar fashion, it reacts with sulfonyl chlorides to produce
sulfonamides, a common functional group in many pharmaceutical agents.[7][8]

e Imine Formation: Reaction with aldehydes or ketones under acidic catalysis yields imines
(Schiff bases), which can be further reduced to form secondary amines.[8]

Stability Profile

The compound is generally stable under standard laboratory conditions. However, prolonged
exposure to strong acids or bases, high temperatures, or oxidizing agents should be avoided.
The benzylic fluorine atom is relatively stable but could be susceptible to elimination or
substitution reactions under forcing conditions.

Applications in Drug Development
Role as a Versatile Building Block

Halogenated phenethylamines are privileged scaffolds in medicinal chemistry.[9][10]

e Fluorine Substitution: The fluorine atom can enhance metabolic stability by blocking sites of
oxidation, increase binding affinity through favorable electrostatic interactions, and modulate
the pKa of the nearby amine.

o Chlorine Substitution: The chloro group increases lipophilicity and can occupy hydrophobic
pockets in target proteins, enhancing binding potency. It also provides a handle for further
chemical modification via cross-coupling reactions.

This compound is therefore a valuable intermediate for synthesizing more complex molecules
targeting a range of biological systems, particularly in neuroscience and oncology.[9][10]

Case Study: Relevance to Encorafenib

2-(4-Chlorophenyl)-2-fluoroethan-1-amine has been identified as a process-related impurity
or a potential starting material/intermediate in the synthesis of Encorafenib (LGX818).[1][2][11]
Encorafenib is a potent and selective BRAF kinase inhibitor used in the treatment of

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://discovery.ucl.ac.uk/id/eprint/16659/1/16659.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/20%3A_Amines/20.06%3A_Reactions_of_Amines
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/20%3A_Amines/20.06%3A_Reactions_of_Amines
https://www.chemimpex.com/products/45954
https://www.chemimpex.com/products/45890
https://www.chemimpex.com/products/45954
https://www.chemimpex.com/products/45890
https://www.benchchem.com/product/b1473592/docs?utm_src=pdf-body#chemical-properties-of-2-4-chlorophenyl-2-fluoroethan-1-amine
https://aquigenbio.com/product/encorafenib-impurity-6/
https://veeprho.com/impurities/encorafenib-refrence-standard/
https://www.chemshuttle.com/reference-compounds/mapk/raf/encorafenib-lgx818.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

melanoma. For drug development professionals, the ability to synthesize, detect, and quantify
such impurities is a critical aspect of quality control (QC) and regulatory compliance. A thorough
understanding of this molecule's properties is essential for developing robust analytical
methods (e.g., HPLC) for impurity profiling.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data
from structurally similar amines and halogenated compounds provides a strong basis for
recommended handling procedures.[12][13][14]

Hazard Identification

o Skin and Eye Irritation: Primary amines can be corrosive or irritating to the skin and eyes.[15]

o Harmful if Swallowed/Inhaled: May cause irritation to the respiratory tract and may be
harmful if ingested.[12]

o General Handling: Always handle in a well-ventilated area, preferably within a chemical fume
hood.[12]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[1][12]

» Spill Management: In case of a spill, absorb with an inert material (e.g., vermiculite, sand)
and place in a sealed container for proper disposal. Avoid generating dust.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[benchchem.com]

6. orgchemboulder.com [orgchemboulder.com]
7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

8. chem.libretexts.org [chem.libretexts.org]

9. chemimpex.com [chemimpex.com]

10. chemimpex.com [chemimpex.com]

11. methyl (S)-(1-((4-(3-(5-chloro-2-fluoro-3-(methylsulfonamido)phenyl)-1-isopropyl-1H-
pyrazol-4-yl)pyrimidin-2-yl)amino)propan-2-yl)carbamate; CAS No.: 1269440-17-6;
Synonyms: Encorafenib; LGX818 [chemshuttle.com]

12. chemscene.com [chemscene.com]
13. kishida.co.jp [kishida.co.jp]

14. tcichemicals.com [tcichemicals.com]
15. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Chemical properties of 2-(4-Chlorophenyl)-2-
fluoroethan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1473592/docs#chemical-properties-of-2-4-
chlorophenyl-2-fluoroethan-1-amine]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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